Cas no 138-36-3 (Benzenesulfonic acid,4-bromo-)

• Product Name: Benzenesulfonic acid,4-bromo-
• CAS No: 138-36-3
• MF: C₆H₅BrO₃S
• MW: 237.071099996567
• MDL: MFCD04972106
• CID: 117300
• PubChem ID: 78717
• Update Time: 2025-04-18

Benzenesulfonic acid,4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-bromo-
• 4-BROMOBENZENESULFONIC ACID MONOHYDRATE
• 4-bromobenzenesulfonic acid
• 4-Bromophenylsulfonic acid
• bromobenzene-4-sulfonic acid
• para-bromobenzenesulfonic acid
• para-bromophenylsulfonic acid
• p-bromobenzene sulfonic acid
• p-Bromophenylsulfonic acid
• p-Bromobenzenesulfonic acid
• 4-bromobenzene-1-sulfonic acid
• AM97535
• NoName_872
• MFCD04972106
• Benzenesulfonic acid, 4-bromo-
• DTXSID70901732
• 4-bromobenzenesulfonicacid
• 138-36-3
• AKOS015891441
• AS-75763
• CS-0157410
• A905027
• 4-Bromo-benzenesulfonic acid
• PXACTUVBBMDKRW-UHFFFAOYSA-N
• SCHEMBL19670
• 4-Bromobenzenesulphonic acid
• N11848
• FT-0728412
• 4-Bromo-benzenesulfonicacid
• 4-bromanylbenzenesulfonic acid
• VXC
• DB-032326
• SY270511

• MDL： MFCD04972106
• Inchi： 1S/C6H5BrO3S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H,(H,8,9,10)
• InChI Key： PXACTUVBBMDKRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(=O)(=O)O

Computed Properties

• Exact Mass: 253.92500
• Monoisotopic Mass: 235.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.846
• Melting Point: 103-105 ºC
• Refractive Index: 1.6150 (estimate)
• PSA: 71.98000
• LogP: 2.71230

Benzenesulfonic acid,4-bromo- Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S22
• Hazardous Material Identification：
• Safety Term：S22-26-36/37/39-45
• Risk Phrases：R34